BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Diethyl sec-
butylethylmalonate (CAS 76-71-1)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diethyl sec-butylethylmalonate

Cat. No.: B054290

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl sec-butylethylmalonate, with the CAS registry number 76-71-1, is a disubstituted
derivative of diethyl malonate. Its structure features both a sec-butyl and an ethyl group
attached to the a-carbon of the malonic ester. This compound serves as a valuable
intermediate in organic synthesis, particularly in the preparation of more complex molecules,
including heterocyclic compounds and substituted carboxylic acids. One notable application is
its use as a reactant in the synthesis of certain barbituric acid derivatives and in the laboratory-
scale synthesis of the amino acid dl-isoleucine.[1] Understanding its chemical properties,
synthesis, and spectral characteristics is crucial for its effective utilization in research and
development.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Diethyl sec-butylethylmalonate is
presented in Table 1. This data is essential for its handling, purification, and characterization.

Table 1: Chemical and Physical Properties of Diethyl sec-butylethylmalonate
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Property Value Source(s)
CAS Number 76-71-1 [2]
Molecular Formula C13H2404 [2]
Molecular Weight 244.33 g/mol [2]
diethyl 2-butan-2-yl-2-
IUPAC Name _ [2]
ethylpropanedioate
Diethyl 2-(sec-butyl)-2-
ethylmalonate, sec-
Synonyms ] S [2]
Butylethylmalonic acid diethyl
ester
Boiling Point 110-114 °C at 18 mmHg [3]
Density 0.98 g/cm?3 [3]

Refractive Index

1.4230-1.4260

[3]

- Soluble in chloroform (slightly)
Solubility , [4]
and methanol (sparingly).

Synthesis of Diethyl sec-butylethylmalonate

The synthesis of diethyl sec-butylethylmalonate is typically achieved through a sequential
alkylation of a malonic ester. The general strategy involves the deprotonation of a less
substituted malonic ester to form a resonance-stabilized enolate, followed by nucleophilic
attack on an alkyl halide. This process can be performed in two steps to introduce the two
different alkyl groups (sec-butyl and ethyl).

Two primary synthetic routes can be envisioned:
e Route A: Ethylation of diethyl sec-butylmalonate.
e Route B: Sec-butylation of diethyl ethylmalonate.

The following sections provide a detailed, generalized experimental protocol based on
established procedures for similar malonic ester alkylations.
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General Experimental Workflow

The overall workflow for the synthesis of diethyl sec-butylethylmalonate is depicted in the
following diagram.

Click to download full resolution via product page

Caption: General experimental workflow for the synthesis, purification, and analysis of Diethyl
sec-butylethylmalonate.

Detailed Experimental Protocol (Route A: Ethylation of
Diethyl sec-butylmalonate)

This protocol is adapted from established methods for the alkylation of malonic esters.
Materials:

 Diethyl sec-butylmalonate

e Anhydrous Ethanol

e Sodium metal

o Ethyl bromide

 Diethyl ether

o Saturated aqueous sodium chloride solution (brine)
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e Anhydrous magnesium sulfate
» Boiling chips

Equipment:

e Round-bottom flask

o Reflux condenser with a drying tube
e Dropping funnel

o Magnetic stirrer and stir bar

e Heating mantle

e Separatory funnel

e Rotary evaporator

e Vacuum distillation apparatus
Procedure:

o Preparation of Sodium Ethoxide: In a flame-dried round-bottom flask equipped with a reflux
condenser and a nitrogen inlet, add anhydrous ethanol. Carefully add sodium metal in small
pieces to the ethanol to generate sodium ethoxide. The reaction is exothermic and produces
hydrogen gas, so it should be performed in a well-ventilated fume hood.

o Formation of the Enolate: Once all the sodium has reacted and the solution has cooled, add
diethyl sec-butylmalonate dropwise to the sodium ethoxide solution with stirring.

 Alkylation: To the resulting solution of the enolate, add ethyl bromide dropwise through the
dropping funnel at a rate that maintains a gentle reflux. After the addition is complete,
continue to heat the mixture at reflux for several hours until the reaction is complete (can be
monitored by TLC).
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o Work-up: After cooling the reaction mixture to room temperature, remove the ethanol using a
rotary evaporator. To the residue, add water and extract the aqueous layer with diethyl ether.

 Purification: Wash the combined organic extracts with brine, dry over anhydrous magnesium
sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

 Final Purification: Purify the crude diethyl sec-butylethylmalonate by vacuum distillation to
yield the final product.

Spectral Data

While detailed spectral data for Diethyl sec-butylethylmalonate is not widely available in
public databases, information for the closely related precursor, Diethyl sec-butylmalonate, can
be found. The expected spectral characteristics of the title compound can be inferred from this
data and general principles of spectroscopy.

Table 2: Spectral Data for Diethyl sec-butylmalonate (Precursor)

Technique Data Source(s)
1H NMR Spectrum available. [5]
13C NMR Spectrum available. [6]
IR Spectrum available. [2]
Mass Spec Spectrum available. [7]

Note: Actual spectra for Diethyl sec-butylethylmalonate (CAS 76-71-1) are not readily
available in the public domain. The data presented here is for a precursor and serves as a
reference. For definitive characterization, it is recommended to acquire spectral data on a
synthesized and purified sample.

Logical Relationships in Synthesis

The synthesis of diethyl sec-butylethylmalonate is a clear example of sequential alkylation, a
fundamental transformation in organic chemistry. The logical progression of this synthesis is
outlined below.
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Caption: Logical relationship diagram illustrating the key steps in the synthesis of Diethyl sec-
butylethylmalonate.

Safety Information
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According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, Diethyl sec-butylethylmalonate is classified as follows:

» Hazard Statement: H302 - Harmful if swallowed.
» Signal Word: Warning
e Pictogram:

o GHSO07 (Exclamation Mark)

It is important to handle this chemical with appropriate personal protective equipment (PPE),
including gloves, safety glasses, and a lab coat. Work should be conducted in a well-ventilated
area or a fume hood.

Conclusion

This technical guide provides a comprehensive overview of Diethyl sec-butylethylmalonate
(CAS 76-71-1), covering its chemical and physical properties, a detailed synthesis protocol,
and available spectral information. The provided diagrams illustrate the experimental workflow
and the logical steps involved in its synthesis. While a lack of publicly available, detailed
spectral data for the final product is a limitation, the information presented serves as a valuable
resource for researchers and professionals in the fields of organic synthesis and drug
development who may utilize this compound as a key building block. It is recommended that
users of this guide perform their own analytical characterization to confirm the identity and
purity of synthesized material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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